Cas no 2060041-83-8 (2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 2060041-83-8
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• MDL: MFCD30498160
• CID: 5163774
• PubChem ID: 125454505
• Update Time: 2025-05-23

2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl-1-(2-pyrazinyl)-
• 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one

• MDL： MFCD30498160
• Inchi： 1S/C9H10N4O/c1-7-5-9(14)12(2)13(7)8-6-10-3-4-11-8/h3-6H,1-2H3
• InChI Key： RXZMSTLGJSTIDQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2)C(C)=CC(=O)N1C

Additional information on 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one

Introduction to 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one (CAS No. 2060041-83-8)

2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2060041-83-8, belongs to the pyrazole and pyrazine classes of heterocycles, which are well-known for their broad spectrum of biological interactions. The presence of multiple nitrogen atoms in its structure contributes to its potential as a pharmacophore, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one consists of a central pyrazole ring substituted with a methyl group at the 2 and 5 positions, and an attached pyrazine ring at the 1-position. This specific arrangement of functional groups enhances its ability to interact with biological targets, such as enzymes and receptors. The compound's solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives, particularly those incorporating additional nitrogen-containing heterocycles like pyrazine. Studies have shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, preliminary studies have suggested that it may interact with enzymes such as dihydrofolate reductase (DHFR) and xanthine oxidase (XO), which are implicated in various diseases. The ability to modulate these enzymes could lead to the development of new treatments for conditions such as cancer and metabolic disorders.

The synthesis of 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one has been optimized to ensure high yield and purity. Advanced synthetic techniques, including multi-step organic reactions and catalytic processes, have been employed to achieve the desired product. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the investigation of this compound's properties. Molecular modeling studies have been conducted to predict how 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one interacts with biological targets at the molecular level. These simulations provide valuable insights into its binding affinity and mechanism of action, which are crucial for designing effective drug candidates.

In addition to its potential therapeutic applications, 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to absorb and emit light efficiently.

The safety profile of CAS No. 2060041-83-8 is another critical aspect that has been thoroughly evaluated. Toxicological studies have been performed to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Understanding these effects is essential for determining safe dosing regimens in future clinical trials.

The regulatory landscape for pharmaceutical compounds like 2,5-dimethyl-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one is stringent but well-established. Compliance with guidelines set by agencies such as the FDA and EMA is necessary for its approval as a drug candidate. Researchers are working closely with regulatory bodies to ensure that all necessary studies are conducted according to regulatory standards.

The future prospects for CAS No. 2060041-83-8 are promising. Ongoing research aims to explore its potential in treating various diseases by modulating specific biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects.

In conclusion,CAS No. 2060041 - 83 - 8 represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential biological activities。 Its development underscores the importance of heterocyclic compounds in drug discovery， offering hope for new treatments across multiple therapeutic areas。 As research continues， this compound will likely play a crucial role in shaping the future of medicine。